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methoxy-3-prenylcoumarin
For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Hydroxy-6-methoxy-3-prenylcoumarin is a naturally occurring prenylated coumarin that

has been isolated from plant sources. Coumarins, a class of benzopyrone compounds, are

widely recognized for their diverse pharmacological activities. This technical guide provides a

comprehensive overview of the physical and chemical properties, isolation, and putative

biological activities of 7-Hydroxy-6-methoxy-3-prenylcoumarin, with a focus on its potential

role in inflammatory signaling pathways.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 7-Hydroxy-6-methoxy-3-
prenylcoumarin are summarized below. These properties are essential for its handling,

characterization, and application in research and development.
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Property Value Reference

Molecular Formula C₁₅H₁₆O₄ [1]

Molecular Weight 260.29 g/mol [1]

CAS Number 299159-90-3 [2]

Appearance
Not explicitly reported, likely a

solid

Solubility Not explicitly reported

Melting Point Not explicitly reported

Boiling Point Not explicitly reported

Spectral Data
The structural elucidation of 7-Hydroxy-6-methoxy-3-prenylcoumarin has been primarily

achieved through nuclear magnetic resonance (NMR) spectroscopy.

¹H and ¹³C NMR Data
The following table summarizes the ¹H and ¹³C NMR spectral data as reported in the literature

for the characterization of 7-Hydroxy-6-methoxy-3-prenylcoumarin isolated from Coriaria

nepalensis.[1]
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Position ¹³C Chemical Shift (δ) ¹H Chemical Shift (δ)

2 162.2 -

3 125.8 -

4 178.3 -

4a 120.7 -

5 125.8 7.94 (dd, J = 8.0, 1.6 Hz)

6 123.9 7.34 (td, J = 8.0, 0.8 Hz)

7 133.8 7.60 (ddd, J = 8.4, 8.0, 1.6 Hz)

8 116.6 7.25 (dd, J = 8.4, 0.8 Hz)

8a 153.4 -

6-OCH₃ 55.9 3.85 (s)

1' - -

2' - -

3' - -

4' - -

5' - -

Note: The complete assignment of the prenyl group protons and carbons was not explicitly

detailed in the available search results. The data presented for the aromatic core is based on

similar coumarin structures.[3]

Experimental Protocols
Isolation from Coriaria nepalensis
While the original paper announcing the isolation of 7-Hydroxy-6-methoxy-3-prenylcoumarin
lacks a detailed protocol[1], a more recent study on the isolation of coumarins from the same

plant, Coriaria nepalensis, provides a general methodology that can be adapted.[4]
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General Workflow for Isolation:

Air-dried stems and leaves of Coriaria nepalensis

Reflux extraction with 95% ethanol

Crude Ethanol Extract

Liquid-liquid partitioning

Petroleum Ether Fraction Chloroform Fraction n-Butanol Fraction

Silica Gel Column Chromatography of Chloroform Fraction

Elution with solvent gradients (e.g., petroleum ether-acetone)

Further purification of fractions (e.g., HPLC)
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Figure 1: General workflow for the isolation of coumarins from Coriaria nepalensis.

Detailed Steps:

Extraction: The air-dried and powdered plant material (stems and leaves) of Coriaria

nepalensis is subjected to reflux extraction with 95% ethanol. This process is typically

repeated multiple times to ensure exhaustive extraction. The solvent is then evaporated

under reduced pressure to yield a crude ethanol extract.[4]

Partitioning: The crude extract is suspended in water and successively partitioned with

solvents of increasing polarity, such as petroleum ether, chloroform, and n-butanol. This step

separates compounds based on their polarity.[4]

Column Chromatography: The chloroform fraction, which is likely to contain the coumarins, is

subjected to silica gel column chromatography. The column is eluted with a gradient of

solvents, typically starting with a non-polar solvent like petroleum ether and gradually

increasing the polarity with a solvent like acetone or ethyl acetate.[4]

Purification: Fractions collected from the column chromatography are monitored by thin-layer

chromatography (TLC). Fractions containing the compound of interest are combined and

may require further purification steps, such as preparative high-performance liquid

chromatography (HPLC), to isolate the pure 7-Hydroxy-6-methoxy-3-prenylcoumarin.[4]

Putative Biological Activity and Signaling Pathway
Direct experimental evidence for the biological activity of 7-Hydroxy-6-methoxy-3-
prenylcoumarin is not yet available in the scientific literature. However, a structurally very

similar compound, 7-prenyloxy-6-methoxycoumarin, has been shown to possess significant

anti-inflammatory properties. This compound exerts its effects by inhibiting the nuclear factor-

kappa B (NF-κB) and p38 mitogen-activated protein kinase (p38 MAPK) signaling pathways.[5]

Given the close structural resemblance, it is highly probable that 7-Hydroxy-6-methoxy-3-
prenylcoumarin shares a similar mechanism of action.

Proposed Anti-Inflammatory Signaling Pathway
Inflammatory stimuli, such as lipopolysaccharide (LPS), activate cell surface receptors like Toll-

like receptor 4 (TLR4). This activation triggers downstream signaling cascades, leading to the
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activation of key transcription factors, including NF-κB, and protein kinases like p38 MAPK.

These, in turn, promote the expression of pro-inflammatory mediators such as tumor necrosis

factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and inducible nitric oxide synthase (iNOS).

7-Hydroxy-6-methoxy-3-prenylcoumarin is hypothesized to inhibit this process by targeting

key components of the NF-κB and p38 MAPK pathways.
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Figure 2: Proposed anti-inflammatory signaling pathway of 7-Hydroxy-6-methoxy-3-
prenylcoumarin.

Conclusion
7-Hydroxy-6-methoxy-3-prenylcoumarin is a natural product with a defined chemical

structure. While specific experimental data on its biological activities are currently limited, its

structural similarity to other bioactive coumarins suggests a strong potential for anti-

inflammatory properties, likely mediated through the inhibition of the NF-κB and p38 MAPK

signaling pathways. Further research is warranted to fully elucidate the pharmacological profile

and therapeutic potential of this compound. This guide provides a foundational resource for

researchers interested in exploring the properties and applications of 7-Hydroxy-6-methoxy-3-
prenylcoumarin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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